Cas no 143032-85-3 (9,10-Secoergosta-5,7,10(19)-triene-1,3-diol, (1a,3b,5Z,7E)-)

Conclusion: 1alpha hydroxy VD4 is a derivative of 1alpha (OH) d, which can effectively induce the differentiation of monocytic leukemia cells U937, p39/tsu and p31/fuj

9,10-Secoergosta-5,7,10(19)-triene-1,3-diol, (1a,3b,5Z,7E)- structure

143032-85-3 structure

Product Name:9,10-Secoergosta-5,7,10(19)-triene-1,3-diol, (1a,3b,5Z,7E)-

CAS No:143032-85-3

Molecular Formula:C₂₈H₄₆O₂

Molecular Weight:414.66364

CID:836635

9,10-Secoergosta-5,7,10(19)-triene-1,3-diol, (1a,3b,5Z,7E)- Properties

Names and Identifiers

- 9,10-Secoergosta-5,7,10(19)-triene-1,3-diol, (1a,3b,5Z,7E)-
- (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R,5S)-5,6-dimethylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
- 1ALPHA-HYDROXY VD4
- 1α-Hydroxy vitamin D4
- 1alpha-Hydroxyvitamin D4
- (1alpha,3beta,5Z,7E)-9,10-Secoergosta-5,7,10(19)-triene-1,3-diol
- InChIKey： NEETXMRNUNEBRH-GOTXBORWSA-N
- Inchi： InChI=1S/C28H46O2/c1-18(2)19(3)9-10-20(4)25-13-14-26-22(8-7-15-28(25,26)6)11-12-23-16-24(29)17-27(30)21(23)5/h11-12,18-20,24-27,29-30H,5,7-10,13-17H2,1-4,6H3/b22-11+,23-12-/t19-,20+,24+,25+,26-,27-,28+/m0/s1
- SMILES： C=C1[C@@H](O)C[C@H](O)C/C1=C/C=C2[C@@](CC[C@@H]3[C@H](C)CC[C@H](C)C(C)C)([H])[C@]3(C)CCC/2

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 6
Heavy Atom Count: 30

Experimental Properties

Density: 1.00

9,10-Secoergosta-5,7,10(19)-triene-1,3-diol, (1a,3b,5Z,7E)- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01DP8Q-1mg	9,10-Secoergosta-5,7,10(19)-triene-1,3-diol, (1a,3b,5Z,7E)-	143032-85-3	98%	1mg	$1245.00	2024-06-20
A2B Chem LLC	AX18058-1mg	1alpha-Hydroxy VD4	143032-85-3	98%	1mg	$1091.00	2024-04-20
Ambeed	A151425-1mg	(1R,3S,Z)-5-(2-((1R,3aS,7aR,E)-1-((2R,5S)-5,6-Dimethylheptan-2-yl)-7a-methyloctahydro-4H-inden-4-ylidene)ethylidene)-4-methylenecyclohexane-1,3-diol	143032-85-3	95%	1mg	$140.0	2025-02-27
ChemScence	CS-0805-1mg	1alpha-Hydroxy VD4	143032-85-3	97.69%	1mg	$1056.0	2022-04-27
eNovation Chemicals LLC	Y1265632-1mg	9,10-Secoergosta-5,7,10(19)-triene-1,3-diol, (1a,3b,5Z,7E)-	143032-85-3	98%	1mg	$1790	2024-06-06
MedChemExpress	HY-13249-1mg	1alpha-Hydroxy VD4	143032-85-3	98.08%	1mg	￥8184	2024-04-20
TRC	H951375-0.5mg	1α-Hydroxyvitamin D4	143032-85-3		0.5mg	$ 465.00	2022-06-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A23960-1mg	1alpha-Hydroxy VD4	143032-85-3	97%	1mg	¥8182.0	2023-09-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H882476-1mg	1alpha-Hydroxy VD4	143032-85-3	≥97%	1mg	￥7,611.00
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce54368-1mg	1alpha-Hydroxy VD4	143032-85-3	98%	1mg	￥7358.00	2023-09-07